2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[7-(3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C23H21N5O4S/c1-27-20-18(22(30)28(2)23(27)31)21(33-13-17(29)24-15-9-5-4-6-10-15)26-19(25-20)14-8-7-11-16(12-14)32-3/h4-12H,13H2,1-3H3,(H,24,29)
• InChI Key: HZTRYBCJJBMARW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)OC)SCC(=O)NC4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C23H21N5O4S
• Molecular Weight: 463.5 g/mol

Description

The compound you mentioned is a complex organic molecule with a pyrimidine core. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Chemical Reactions Analysis

Again, without specific information on your compound, I can only speculate based on similar compounds. Thioxopyrimidines can participate in a variety of chemical reactions, often involving the sulfur atom or the aromatic ring.

Scientific Research Applications

Synthesis and Biological Activities

Novel heterocyclic compounds derived from similar complex structures have been synthesized with applications in anti-inflammatory, analgesic, and antimicrobial activities. For instance, Abu-Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines with significant anti-inflammatory and analgesic activities. These compounds showed high inhibitory activity on COX-2 selectivity and had protective analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Antitumor Activities

Related pyrimidine derivatives have been explored for their potential in cancer therapy. Al-Sanea et al. (2020) investigated certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives for their anticancer activity, showing significant inhibition against various cancer cell lines (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial and Antifungal Effects

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings using starting materials like citrazinic acid has shown promising antimicrobial and antifungal activities. These compounds exhibited good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrimidine derivatives have shown antiviral activity.

Future Directions

The study of pyrimidine derivatives is a vibrant field due to their wide range of biological activities. Future research may focus on synthesizing new derivatives and studying their properties.